Cas no 2138379-52-7 (ethyl 2,2-difluoro-3-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}propanoate)

• Product Name: ethyl 2,2-difluoro-3-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}propanoate
• CAS No: 2138379-52-7
• MF: C₉H₁₄F₂N₄O₂
• MW: 248.229868412018
• CID: 5611470
• PubChem ID: 165799278
• Update Time: 2025-06-14

ethyl 2,2-difluoro-3-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-3-{4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}propanoate
• 2138379-52-7
• EN300-843781
• ethyl 2,2-difluoro-3-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}propanoate

• Inchi： 1S/C9H14F2N4O2/c1-3-17-8(16)9(10,11)6-15-5-7(4-12-2)13-14-15/h5,12H,3-4,6H2,1-2H3
• InChI Key： DDANSHICXYJNES-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CN1C=C(CNC)N=N1)F

Computed Properties

• Exact Mass: 248.10848203g/mol
• Monoisotopic Mass: 248.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69Ų

Additional information on ethyl 2,2-difluoro-3-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}propanoate

Comprehensive Overview of Ethyl 2,2-Difluoro-3-{4-(Methylamino)Methyl-1H-1,2,3-Triazol-1-Yl}Propanoate (CAS No. 2138379-52-7)

The compound ethyl 2,2-difluoro-3-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}propanoate (CAS No. 2138379-52-7) is a highly specialized fluorinated organic molecule with a unique structural framework. Its chemical architecture combines a difluoroethyl ester moiety with a methylaminomethyl-substituted triazole ring, making it a subject of significant interest in pharmaceutical and agrochemical research. This compound exemplifies the growing trend of incorporating fluorinated building blocks and heterocyclic motifs into drug discovery pipelines, addressing contemporary challenges in bioavailability and metabolic stability.

Recent advancements in click chemistry and fluorine chemistry have propelled compounds like 2138379-52-7 into the spotlight. Researchers are particularly intrigued by its potential as a bioisostere for carboxylic acids or as a protease inhibitor scaffold, given the electronegativity of fluorine and the hydrogen-bonding capacity of the triazole ring. The ethyl ester group further enhances its utility as a prodrug candidate, aligning with current industry preferences for improved drug delivery systems.

The synthesis of ethyl 2,2-difluoro-3-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}propanoate typically involves Cu-catalyzed azide-alkyne cycloaddition (CuAAC) to construct the triazole core, followed by selective fluorination and esterification. This methodology resonates with the broader shift toward atom-economical reactions and green chemistry principles—topics frequently searched in academic and industrial chemistry forums. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), meeting stringent requirements for preclinical studies.

In the context of drug discovery trends, this compound addresses two key search queries: "fluorine in medicinal chemistry" and "triazole-based therapeutics." The difluoromethyl group’s role in modulating lipophilicity and the triazole’s ability to participate in molecular recognition events make it valuable for targeting protein-protein interactions—a hot topic in oncology and infectious disease research. Computational studies suggest favorable ADMET properties, particularly in CNS permeability, which aligns with growing interest in blood-brain barrier penetration strategies.

From an industrial perspective, CAS 2138379-52-7 represents a cost-effective intermediate for high-value fine chemicals. Its stability under physiological pH conditions and compatibility with parallel synthesis techniques cater to the demand for combinatorial chemistry libraries. Safety data indicate no significant ecotoxicity, making it suitable for sustainable manufacturing—a priority reflected in recent searches for "green fluorination methods."

Ongoing investigations explore its derivatization into bioconjugates for diagnostic applications, capitalizing on the triazole’s ligation chemistry potential. This intersects with popular searches about "imaging probes" and "theranostic agents." As patent analyses reveal, analogous structures are being claimed for kinase inhibition and antiviral activity, underscoring its versatility in addressing unmet medical needs.

In summary, ethyl 2,2-difluoro-3-{4-(methylamino)methyl-1H-1,2,3-triazol-1-yl}propanoate embodies multiple facets of modern chemical innovation. Its design principles resonate with current research priorities like fragment-based drug design and metabolite-proofing, while its synthetic accessibility meets industrial scalability requirements. The compound’s dual functionality as a fluorine carrier and heterocyclic platform ensures its continued relevance in cutting-edge therapeutic development.